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Compound of Interest

Compound Name: 4,5,7-Trihydroxy-3-phenylcoumarin

Cat. No.: B599777

Technical Support Center: 4,5,7-Trihydroxy-3-
phenylcoumarin

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the handling, storage, and use of 4,5,7-Trihydroxy-3-
phenylcoumarin powder.

Frequently Asked Questions (FAQSs)

Q1: What is 4,5,7-Trihydroxy-3-phenylcoumarin?

Al: 4,5,7-Trihydroxy-3-phenylcoumarin is a coumarin derivative with the molecular formula
C1sH100s.[1][2][3] It is a solid, crystalline powder, typically pale yellow in color.[4] Due to its
structure, which includes multiple hydroxyl groups, it is classified as a polyphenol and is studied
for its potential biological activities, including antioxidant, anti-inflammatory, anticancer, and
antimicrobial properties.

Q2: What are the main safety hazards associated with this compound?

A2: 4,5,7-Trihydroxy-3-phenylcoumarin is classified as a hazardous substance. It can cause
skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).
[1] It is important to handle this compound with appropriate personal protective equipment.[1]

Q3: What are the recommended storage conditions for this powder?
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A3: To ensure the stability and integrity of 4,5,7-Trihydroxy-3-phenylcoumarin, it should be
stored in a tightly closed container in a dry, cool, and well-ventilated place.[5][6] Some suppliers
recommend storing it in a freezer.[4] It should be kept away from incompatible materials and
foodstuff containers.[6]

Q4: In which solvents is 4,5,7-Trihydroxy-3-phenylcoumarin soluble?

A4: The three hydroxyl groups on the coumarin structure give it a higher polarity, suggesting
good solubility in polar solvents such as ethanol or DMSO. While specific quantitative solubility
data is not readily available in the provided search results, these solvents are a good starting
point for preparing stock solutions.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Powder has changed color

(e.g., darkened).

Oxidation or degradation of the
compound. This can be
caused by exposure to air,

light, or moisture over time.

Discard the powder if
significant color change is
observed, as it may indicate
impurity. Ensure proper
storage in a tightly sealed
container, protected from light,
and in a dry environment.
Consider purging the container
with an inert gas like argon or

nitrogen before sealing.

Difficulty dissolving the powder
in a chosen solvent.

The concentration is too high
for the solvent's capacity. The
solvent may not be appropriate
for this compound. The powder
may have degraded, leading to

less soluble byproducts.

Try gentle heating or
sonication to aid dissolution. If
the issue persists, consider
using a different polar solvent
(e.g., DMSO, ethanol, or
methanol). Prepare a more
diluted solution initially. If
degradation is suspected, use

a fresh batch of the compound.

Inconsistent experimental

results.

Degradation of the stock
solution. Inaccurate weighing
of the powder. Contamination

of the sample.

Prepare fresh stock solutions
for each experiment or store
them at -20°C or -80°C for
short periods. Always use a
calibrated analytical balance
for weighing the powder.
Ensure all glassware and
equipment are clean and free

of contaminants.

Precipitate forms in the stock

solution upon storage.

The solution is supersaturated
at the storage temperature.
The compound is degrading
and precipitating out of the

solution.

Before use, warm the solution
to room temperature and
sonicate to redissolve the
precipitate. If the precipitate
does not redissolve, it may

indicate degradation, and a
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fresh solution should be
prepared. Consider storing at a
slightly higher temperature if
stability allows, or prepare

smaller, single-use aliquots.

Physicochemical and Safety Data

Physicochemical Properties

Property Value Reference
Molecular Formula C15H100s5 [1112][3]
Molecular Weight 270.24 g/mol [1112][3]
Appearance Solid, crystal powder [1][4]

Color Very pale yellow to pale yellow  [4]

Melting Point 268-272 °C [1]

Assay >97% [1]

Safety and Handling
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Hazard Statement Precautionary Statement

Personal Protective
Equipment

P261: Avoid breathing

H315: Causes skin irritation dust/fume/gas/mist/vapors/spr Dust mask type N95 (US)
ay.
H319: Causes serious eye P264: Wash skin thoroughly )
S ) Eyeshields
irritation after handling.
] P280: Wear protective
H335: May cause respiratory ) ]
gloves/protective clothing/eye Gloves

irritation ] ]
protection/face protection.

P302 + P352: IF ON SKIN:
Wash with plenty of water.

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

This protocol outlines the steps for preparing a stock solution of 4,5,7-Trihydroxy-3-

phenylcoumarin, a common starting point for various in vitro experiments.

o Materials:
o 4,5,7-Trihydroxy-3-phenylcoumarin powder
o Dimethyl sulfoxide (DMSO), cell culture grade

o Sterile microcentrifuge tubes or vials
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o Calibrated analytical balance
o Vortex mixer

o Pipettes and sterile filter tips

e Procedure:
1. Determine the desired concentration of the stock solution (e.g., 10 mM).

2. Calculate the required mass of 4,5,7-Trihydroxy-3-phenylcoumarin using its molecular
weight (270.24 g/mol).

» Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /
1000

3. Tare the analytical balance with a sterile microcentrifuge tube.
4. Carefully weigh the calculated amount of the powder into the tube.
5. Add the appropriate volume of DMSO to the tube.

6. Vortex the tube until the powder is completely dissolved. Gentle warming (to no more than
37°C) or sonication can be used to aid dissolution if necessary.

7. Once fully dissolved, the stock solution can be used immediately or aliquoted into smaller,
single-use volumes and stored at -20°C or -80°C to minimize freeze-thaw cycles.

Note: Always handle the powder and the stock solution in a chemical fume hood while wearing
appropriate personal protective equipment.

Visualizations
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Workflow for Safe Handling of 4,5,7-Trihydroxy-3-phenylcoumarin Powder

Preparation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Work in a Ventilated Area
(Chemical Fume Hood)

Weigh the Required Amount
of Powder

Add Solvent to the Powder

Vortex or Sonicate to Dissolve

Prepare Aliquots for Storage

Store in Tightly Sealed Vials

i

Store at Recommended Temperature
(e.g., -20°C or Freezer)

Disposal

Dispose of Waste According to
Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4,5,7-Trihydroxy-3-phenylcoumarin powder.
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Potential Degradation Pathways

4,5,7-Trihydroxy-3-phenylcoumarin . . .
(Active Compound) Exposure to Light, Air (Oxygen), High pH

Oxidation

Quinone-type Products
(Potentially Inactive/Altered Activity)

Click to download full resolution via product page

Caption: Potential degradation pathways for 4,5,7-Trihydroxy-3-phenylcoumarin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["handling and storage of 4,5,7-Trihydroxy-3-
phenylcoumarin powder”]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599777#handling-and-storage-of-4-5-7-trihydroxy-3-
phenylcoumarin-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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